Cas no 6100-74-9 (1-(3-Hydroxy-4-methoxyphenyl)ethanone)

• Product Name: 1-(3-Hydroxy-4-methoxyphenyl)ethanone
• CAS No: 6100-74-9
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• MDL: MFCD00182975
• CID: 85541
• PubChem ID: 95693
• Update Time: 2025-05-24

1-(3-Hydroxy-4-methoxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 3'-Hydroxy-4'-methoxyacetophenone
• 3-hydroxy-4-methoxyacetophenone
• Isoacetovanillone
• 4-Methoxy-3-Hydroxyacetophenone
• 1-(3-hydroxy-4-methoxyphenyl)ethanone
• Acetoisovanillone
• ACETOISOVANILLONE(SH)
• Ethanone, 1-(3-hydroxy-4-methoxyphenyl)-
• 2-hydroxy-4-acetoanisole
• 2-methoxy-5-acetylphenol
• isoacetovanillon
• 4'-Methoxy-3'-hydroxyacetophenone
• 5-Acetyl-2-methoxyphenol
• NSC 30050
• 1-(3-hydroxy-4-methoxyphenyl)ethan-1-one
• YLTGFGDODHXMFB-UHFFFAOYSA-N
• 286G943O33
• NSC30050
• 3'-Hydroxy-4'-methoxy-acetophenone
• SY023193
• FS-3203
• s3210
• J-512636
• 1-(3-Hydroxy-4-methoxyphenyl)ethanone #
• 6100-74-9
• A23204
• HY-W002484
• 3'-Hydroxy-4'-methoxyacetophenone, 97%
• Q1674373
• CS-W002484
• AcetoisovanilloneAcetoisovanillone
• SCHEMBL660390
• UNII-286G943O33
• FT-0658933
• Z1255365043
• 3-Hydroxy-4-methoxyacetophenone?
• CHEBI:67899
• NSC-30050
• MFCD00182975
• AKOS005255948
• 3 inverted exclamation mark -Hydroxy-4 inverted exclamation mark -methoxyacetophenone
• 4-Methoxy-3-hydroxyacetophenone;1-(3-hydroxy-4-methoxy-phenyl)ethanone;Acetoisovanillone;3'-Hydroxy-4'-methoxyacetophenone
• AC-15470
• 1-(3-Hydroxy-4-methoxyphenyl)ethan-1-one (Acetoisovanillone)
• AM20050223
• DTXSID80209872
• EN300-216676
• 1-(3-HYDROXY-4-METHOXYPHENYL)-1-ETHANONE
• 1-(3-hydroxy-4-methoxy-phenyl)ethanone
• STL573297
• 3 inverted exclamation marka-Hydroxy-4 inverted exclamation marka-methoxyacetophenone
• DTXCID30132363
• DB-072883
• 1-(3-Hydroxy-4-methoxyphenyl)ethanone

• MDL： MFCD00182975
• Inchi： 1S/C9H10O3/c1-6(10)7-3-4-9(12-2)8(11)5-7/h3-5,11H,1-2H3
• InChI Key： YLTGFGDODHXMFB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(C)=O)=CC=1O

Computed Properties

• Exact Mass: 166.06300
• Monoisotopic Mass: 166.062994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: Powder
• Density: 1.158
• Melting Point: 88-92 °C
• Boiling Point: 329.9±27.0 °C at 760 mmHg
• Flash Point: 135.7±17.2 °C
• Refractive Index: 1.537
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 46.53000
• LogP: 1.60340
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(3-Hydroxy-4-methoxyphenyl)ethanone Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S22
• Hazardous Material Identification：
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl-phenylketones
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1-(3-Hydroxy-4-methoxyphenyl)ethanone

Introduction to 1-(3-Hydroxy-4-methoxyphenyl)ethanone (CAS No. 6100-74-9)

1-(3-Hydroxy-4-methoxyphenyl)ethanone, chemically identified by the CAS number 6100-74-9, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, featuring a benzene ring substituted with both hydroxyl and methoxy groups, and an acetyl group at the para position, exhibits a unique set of chemical properties that make it valuable in various applications, particularly in medicinal chemistry and natural product synthesis.

The structural motif of 1-(3-Hydroxy-4-methoxyphenyl)ethanone is reminiscent of many bioactive natural products, which has garnered considerable interest from researchers exploring potential therapeutic agents. The presence of both hydroxyl and methoxy functional groups enhances its reactivity, making it a versatile intermediate in synthetic chemistry. Its role as a precursor in the synthesis of more complex molecules has been well-documented in academic literature.

In recent years, the compound has been studied for its pharmacological potential. Specifically, derivatives of 1-(3-Hydroxy-4-methoxyphenyl)ethanone have been investigated for their anti-inflammatory, antioxidant, and antimicrobial properties. The hydroxyl group, in particular, is known to contribute to hydrogen bonding interactions, which are crucial for molecule-receptor binding affinity. This feature has made it a focal point in drug design strategies targeting various diseases.

One of the most compelling aspects of 1-(3-Hydroxy-4-methoxyphenyl)ethanone is its presence in several plant-derived compounds. For instance, it has been identified as a key structural component in certain flavonoids and phenolic acids found in traditional medicines. These natural products have long been used for their health benefits, and the isolation of 1-(3-Hydroxy-4-methoxyphenyl)ethanone from them provides a molecular scaffold for further pharmacological exploration.

The synthesis of 1-(3-Hydroxy-4-methoxyphenyl)ethanone itself is an area of active research. Modern synthetic methodologies have enabled more efficient and scalable production processes, which are essential for industrial applications. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic oxidation have been employed to enhance yield and purity. These advancements not only facilitate laboratory-scale investigations but also pave the way for large-scale manufacturing.

Recent studies have also highlighted the compound's role in chemical biology. Researchers are exploring its interactions with biological targets such as enzymes and receptors using computational modeling and experimental techniques. The methoxy group, while less reactive than the hydroxyl group, plays a critical role in modulating electronic properties and influencing binding affinity. This dual functionality makes 1-(3-Hydroxy-4-methoxyphenyl)ethanone an attractive candidate for structure-based drug design.

The pharmaceutical industry has taken note of these findings, leading to increased investment in derivatives of 1-(3-Hydroxy-4-methoxyphenyl)ethanone. Several clinical trials are underway to evaluate the safety and efficacy of novel drugs based on this scaffold. The outcomes of these trials could potentially lead to new treatments for conditions ranging from chronic inflammation to neurodegenerative disorders.

Beyond pharmaceutical applications, 1-(3-Hydroxy-4-methoxyphenyl)ethanone has shown promise in other areas such as agrochemicals and material science. Its derivatives exhibit properties that make them suitable for use as intermediates in the production of pesticides and specialty chemicals. Additionally, the compound's ability to form stable complexes with metals has led to investigations into its use as a ligand in catalytic systems.

The environmental impact of synthesizing and utilizing 1-(3-Hydroxy-4-methoxyphenyl)ethanone is also a growing concern among researchers. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices are essential for ensuring that the compound remains viable for future applications without compromising ecological integrity.

In conclusion, 1-(3-Hydroxy-4-methoxyphenyl)ethanone (CAS No. 6100-74-9) is a multifaceted compound with significant potential across multiple domains of science and industry. Its unique structural features, coupled with its biological activity, make it a cornerstone in medicinal chemistry research. As advancements continue to emerge, the applications of this compound are expected to expand even further, solidifying its importance in both academic and industrial settings.